Cas no 926235-23-6 (N-(3-Amino-2-methylphenyl)propanamide)

• Product Name: N-(3-Amino-2-methylphenyl)propanamide
• CAS No: 926235-23-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD09044736
• CID: 3046404
• PubChem ID: 16772421
• Update Time: 2025-05-20

N-(3-Amino-2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-2-methylphenyl)propanamide
• Propanamide, N-(3-amino-2-methylphenyl)-
• 926235-23-6
• MFCD09044736
• Z235361315
• AKOS000101359
• XFEFCFAFNZDPDF-UHFFFAOYSA-N
• STL061093
• N-(3-Amino-2-methylphenyl)propionamide
• G23202
• A1H9U
• EN300-29903

• MDL： MFCD09044736
• Inchi： 1S/C10H14N2O/c1-3-10(13)12-9-6-4-5-8(11)7(9)2/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChI Key： XFEFCFAFNZDPDF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N)=C1C)(=O)CC

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

N-(3-Amino-2-methylphenyl)propanamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(3-Amino-2-methylphenyl)propanamide

Comprehensive Overview of N-(3-Amino-2-methylphenyl)propanamide (CAS No. 926235-23-6): Properties, Applications, and Industry Insights

N-(3-Amino-2-methylphenyl)propanamide (CAS No. 926235-23-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This aromatic amine derivative combines a propanamide moiety with a 2-methylaniline backbone, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C₁₀H₁₄N₂O and precise chemical structure have been characterized through advanced techniques like NMR spectroscopy and mass spectrometry, ensuring high purity for research applications.

Recent studies highlight the compound's role in drug discovery, particularly as a building block for small-molecule inhibitors targeting enzymatic pathways. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in precision medicine. The 3-amino group and methyl substitution on the phenyl ring contribute to enhanced bioavailability and target selectivity, addressing current challenges in ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From a synthetic chemistry perspective, CAS 926235-23-6 demonstrates remarkable stability under microwave-assisted reactions, aligning with the industry's shift toward green chemistry practices. Its logP value (a measure of lipophilicity) makes it suitable for developing CNS-penetrant compounds, a key focus area in neurodegenerative disease research. Quality control protocols for this compound typically involve HPLC purity analysis (>98%) and residual solvent screening to meet ICH guidelines.

The compound's thermal behavior, analyzed via differential scanning calorimetry (DSC), reveals a crystalline structure with a defined melting point range (typically 145-148°C), crucial for formulation development. Its solubility profile in DMSO and ethanol facilitates various in vitro assays, while its stability in physiological pH ranges supports preclinical studies. These properties position it as a valuable candidate for medicinal chemistry pipelines.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound's hydrogen bond donor/acceptor count aligns well with Lipinski's rule of five, making it attractive for oral drug development. Recent patent analyses show growing interest in derivatives of N-(3-Amino-2-methylphenyl)propanamide for kinase inhibition, particularly in cancer immunotherapy applications.

Supply chain data indicates increasing demand for CAS 926235-23-6 from contract research organizations (CROs) and academic laboratories, with strict adherence to REACH compliance standards. Storage recommendations typically suggest 2-8°C under argon atmosphere for long-term stability. Analytical certificates often include GC-MS and elemental analysis data to verify structural integrity.

From an SEO perspective, common search queries related to this compound include "926235-23-6 supplier", "N-(3-Amino-2-methylphenyl)propanamide synthesis", and "propanamide derivatives in drug discovery". The scientific community also frequently searches for "SAR studies of 2-methylaniline compounds" and "amine-protecting groups for 926235-23-6", reflecting its importance in structure-activity relationship research.

Future research directions may explore its metabolite profiling using LC-MS/MS techniques and potential in bioconjugation chemistry. The compound's electronic properties, calculated through density functional theory (DFT), suggest possible applications in materials science, particularly in designing organic semiconductors. These multidisciplinary applications underscore its significance across life sciences and advanced materials sectors.